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Compound of Interest

Compound Name: 1-Isocyano-4-methoxybenzene

Cat. No.: B078290 Get Quote

An In-depth Technical Guide to 1-Isocyano-4-
methoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, reactivity, and safety information for 1-Isocyano-4-methoxybenzene
(also known as 4-methoxyphenyl isocyanide). This versatile compound serves as a crucial

building block and intermediate in various organic syntheses.

Core Physical and Chemical Properties
1-Isocyano-4-methoxybenzene is a solid organic compound notable for its isocyanide

functional group, which imparts unique reactivity. Its core properties are summarized below for

quick reference.
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Property Value Source(s)

Molecular Formula C₈H₇NO [1][2][3]

Molecular Weight 133.15 g/mol [1][2]

CAS Number 10349-38-9 [1][2][4]

Appearance
Dark green to brown liquid or

solid; Brown powder solid
[5][6]

Melting Point 29-33 °C (lit.) [1][4]

Boiling Point 113 °C [1][7]

Flash Point 107 °C (224.6 °F) - closed cup

Solubility Soluble in chloroform [5][8]

Storage Temperature -20°C [1][7]

Spectroscopic Data
The isocyanide functional group gives a characteristic strong absorption in the IR spectrum.

Infrared (IR) Spectroscopy: A prominent peak is observed at approximately 2137 cm⁻¹, which

is characteristic of the N≡C stretch of the isocyanide group.[1]

Synthesis and Reactivity
1-Isocyano-4-methoxybenzene is a valuable reagent in organic chemistry, particularly in

multicomponent reactions.

3.1. Chemical Reactivity and Uses

The isocyanide functional group is the center of reactivity, allowing the compound to participate

in a variety of chemical transformations.

Building Block: It is extensively used as a building block and intermediate for organic

synthesis, particularly for creating bioreagents.[5][8]
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Synthesis of Heterocycles: It can be used to synthesize N-(isoquinolin-1-yl)-formamides by

reacting with 2-alkynylbenzaldoximes in the presence of silver trifluoromethanesulfonate and

bismuth triflate.[1]

Multicomponent Reactions: As an isocyanide, it is a key component in multicomponent

reactions like the Ugi four-component reaction. This reaction is notably used for the

synthesis of atorvastatin intermediates, where an aldehyde, an amine, a carboxylic acid, and

an isocyanide combine to form a bis-amide.[9]

Proteomics Research: It is classified as a biochemical for proteomics research.[2]

3.2. Synthesis Protocol

A common laboratory-scale synthesis involves the dehydration of p-methoxyformanilide.

This protocol is based on the dehydration of N-formyl-p-anisidine.

Materials:

p-Methoxyformanilide (10.5 g, 0.065 mole)

Pyridine (37.1 g, 0.47 mole)

Chloroform (13.0 mL, 0.16 mole)

Phosphorus oxychloride (6.12 g, 0.040 mole)

Ice-water (55 mL)

Chloroform for extraction (2 x 10 mL portions)

Procedure:

A solution of p-methoxyformanilide in pyridine and chloroform is prepared in a flask and

cooled in an ice bath to 0°C.[1]

Phosphorus oxychloride is added dropwise to the cooled solution at 0°C.[1]
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The reaction mixture is stirred for 1.5 hours at room temperature.[1]

The solution is then added to 55 mL of ice-water.[1]

The aqueous layer is extracted twice with 10 mL portions of chloroform.[1]

The combined chloroform layers are dried and then distilled under reduced pressure to yield

the final product.[1]

The workflow for this synthesis is visualized in the diagram below.
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Synthesis of 1-Isocyano-4-methoxybenzene

Reactants

Process

Product

p-Methoxyformanilide

1. Mix Reactants
(0°C)

Pyridine Chloroform Phosphorus Oxychloride

2. Stir at Room Temp
(1.5 hr)

3. Quench with Ice-Water

4. Extract with Chloroform

5. Dry & Distill

1-Isocyano-4-methoxybenzene
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Ugi Four-Component Reaction

Reactants

Reaction

Product

Isocyanide
(e.g., 1-Isocyano-4-methoxybenzene)

One-Pot
Reaction

Aldehyde/Ketone Amine Carboxylic Acid

Bis-Amide Adduct

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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